2,3-Dimethylbut-3-en-1-ol
Overview
Description
2,3-Dimethylbut-3-en-1-ol is a chemical compound with the molecular formula C6H12O . It has a molecular weight of 100.16 . The IUPAC name for this compound is 2,3-dimethylbut-2-en-1-ol .
Molecular Structure Analysis
The molecular structure of 2,3-Dimethylbut-3-en-1-ol consists of 6 carbon atoms, 12 hydrogen atoms, and 1 oxygen atom . The InChI code for this compound is 1S/C6H12O/c1-5(2)6(3,4)7/h7H,4H2,1-3H3 .Chemical Reactions Analysis
In the dehydration of 3,3-dimethyl- and 2,3-dimethyl-butan-2-ol, the formation of Hofmann alkanes (but-1-enes) is favored by boron phosphate catalysts of relatively high surface acid concentrations .Scientific Research Applications
Material Science
2,3-Dimethylbut-3-en-1-ol: is utilized in material science for the synthesis of polymers and co-polymers. Its ability to undergo various reactions makes it a valuable monomer for creating materials with specific properties, such as increased durability or flexibility. For instance, it can be used to produce epoxides, which are crucial in manufacturing epoxy resins .
Chemical Synthesis
2,3-Dimethylbut-3-en-1-ol: plays a significant role in organic synthesis. It can act as an intermediate in the preparation of more complex molecules. Its structure allows for reactions such as hydroxylation and halogenation, making it a versatile building block for synthesizing a wide range of chemical compounds .
Chromatography
This compound can be used as a standard in chromatographic analysis due to its well-defined properties. It helps in calibrating equipment and ensuring the accuracy of chromatographic separations. Its unique retention time on chromatographic columns aids in the identification and quantification of similar compounds .
Analytical Research
In analytical research, 2,3-Dimethylbut-3-en-1-ol is employed for method development and validation. Researchers use it to test the efficacy of new analytical techniques, such as spectrometry and mass spectrometry, due to its stable and predictable behavior under various conditions .
Spectroscopy
The compound’s distinct absorption and emission spectra make it suitable for spectroscopic studies. It can be used to understand molecular interactions and the effects of structural changes on spectral properties. This is particularly useful in the development of new spectroscopic methods for analyzing organic compounds .
Safety and Hazards
properties
IUPAC Name |
2,3-dimethylbut-3-en-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O/c1-5(2)6(3)4-7/h6-7H,1,4H2,2-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OSUIFWPTEFZCMB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CO)C(=C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80504096 |
Source
|
| Record name | 2,3-Dimethylbut-3-en-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80504096 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
100.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1708-93-6 |
Source
|
| Record name | 2,3-Dimethylbut-3-en-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80504096 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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